Cas no 1895770-85-0 (2-(4-ethoxy-3-methoxyphenyl)morpholine)

• Product Name: 2-(4-ethoxy-3-methoxyphenyl)morpholine
• CAS No: 1895770-85-0
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6445039
• PubChem ID: 116989204
• Update Time: 2025-06-14

2-(4-ethoxy-3-methoxyphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxy-3-methoxyphenyl)morpholine
• EN300-1815422
• 1895770-85-0

• Inchi： 1S/C13H19NO3/c1-3-16-11-5-4-10(8-12(11)15-2)13-9-14-6-7-17-13/h4-5,8,13-14H,3,6-7,9H2,1-2H3
• InChI Key： RUJFOHIVLLUPFD-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1C=CC(=C(C=1)OC)OCC

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.7Ų

Additional information on 2-(4-ethoxy-3-methoxyphenyl)morpholine

Comprehensive Overview of 2-(4-ethoxy-3-methoxyphenyl)morpholine (CAS No. 1895770-85-0)

2-(4-ethoxy-3-methoxyphenyl)morpholine (CAS No. 1895770-85-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a morpholine ring attached to a substituted phenyl group, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, given its ethoxy and methoxy functional groups, which enhance its reactivity and binding affinity.

In recent years, the demand for 2-(4-ethoxy-3-methoxyphenyl)morpholine has increased, driven by its relevance in medicinal chemistry and neuropharmacology. Users frequently search for terms like "morpholine derivatives in drug discovery" or "CAS 1895770-85-0 applications," reflecting the compound's growing importance. Its structural versatility makes it a candidate for targeting central nervous system (CNS) disorders, aligning with current trends in precision medicine and neurodegenerative disease research.

The synthesis of 2-(4-ethoxy-3-methoxyphenyl)morpholine involves multi-step organic reactions, often starting from vanillin derivatives. Its CAS No. 1895770-85-0 is a critical identifier for researchers sourcing high-purity samples. Laboratories prioritize its characterization using techniques like NMR spectroscopy and HPLC-MS, ensuring compliance with Good Manufacturing Practices (GMP). These analytical methods are frequently discussed in forums and publications, addressing common queries such as "how to verify 2-(4-ethoxy-3-methoxyphenyl)morpholine purity."

Beyond pharmaceuticals, 2-(4-ethoxy-3-methoxyphenyl)morpholine is explored in agrochemical formulations and material science. Its ethoxy-methoxy substitution pattern contributes to solubility and stability, making it valuable in polymer chemistry and catalysis. Searches for "morpholine-based catalysts" or "CAS 1895770-85-0 in green chemistry" highlight its cross-disciplinary appeal. This aligns with the global push toward sustainable chemical processes, a hot topic in 2024.

Safety and handling of 2-(4-ethoxy-3-methoxyphenyl)morpholine are also frequently queried. While it is not classified as hazardous, proper laboratory protocols must be followed. Researchers often seek "storage conditions for CAS 1895770-85-0" or "morpholine derivative stability," emphasizing the need for accurate technical data sheets. Suppliers play a key role in providing this information, ensuring compliance with REACH and other regulatory frameworks.

In conclusion, 2-(4-ethoxy-3-methoxyphenyl)morpholine (CAS No. 1895770-85-0) is a compound of high scientific and industrial relevance. Its applications span drug development, material innovation, and sustainable chemistry, addressing modern challenges. As interest grows, so does the need for detailed research and accessible information, making this overview a valuable resource for professionals and enthusiasts alike.